Cas no 1685-82-1 (1H-Indene,2,3-dihydro-4,6-dimethyl-)

• Product Name: 1H-Indene,2,3-dihydro-4,6-dimethyl-
• CAS No: 1685-82-1
• MF: C₁₁H₁₄
• MW: 146.228863239288
• CID: 177579
• PubChem ID: 15518
• Update Time: 2025-04-19

1H-Indene,2,3-dihydro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene,2,3-dihydro-4,6-dimethyl-
• 2,3-Dihydro-4,6-dimethyl-1H-indene
• 4,6-Dimethylindan
• 4,6-Dimethyl-(2,3-dihydroindene)
• Indan, 4,6-dimethyl-
• 4,6-dimethylindane
• 4,6-dimethyl-2,3-dihydro-1H-indene
• 1685-82-1
• NSC78725
• InChI=1/C11H14/c1-8-6-9(2)11-5-3-4-10(11)7-8/h6-7H,3-5H2,1-2H
• NSC-78725
• WLN: L56T&J F1 H1
• Indan,6-dimethyl-
• 4,6-dimethyl-indane
• 1H-Indene,3-dihydro-4,6-dimethyl-
• NS00113800
• 2-05-00-00395 (Beilstein Handbook Reference)
• NCIOpen2_000673
• AKOS006277659
• UNII-BV29OU9ZPW
• 4,6-Dimethylindane #
• BRN 1930053
• DTXSID4061882
• 1H-Indene, 2,3-dihydro-4,6-dimethyl-
• BV29OU9ZPW
• BSYQUYXSAFIGLB-UHFFFAOYSA-N
• NSC 78725

• Inchi： 1S/C11H14/c1-8-6-9(2)11-5-3-4-10(11)7-8/h6-7H,3-5H2,1-2H3
• InChI Key： BSYQUYXSAFIGLB-UHFFFAOYSA-N
• SMILES： C1CCC2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 146.10962
• Monoisotopic Mass: 146.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

Experimental Properties

• Density: 0.9170 (estimate)
• Melting Point: -1.5°C (estimate)
• Boiling Point: 225.87°C (rough estimate)
• Flash Point: 83.6°C
• Refractive Index: 1.5252 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes